Cas no 652994-11-1 (2-Hexanone, 4-(4-methoxyphenyl)-)
652994-11-1 structure
Product Name:2-Hexanone, 4-(4-methoxyphenyl)-
CAS No:652994-11-1
MF:C13H18O2
MW:206.280824184418
CID:1688918
PubChem ID:71376193
Update Time:2025-04-21
2-Hexanone, 4-(4-methoxyphenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Hexanone, 4-(4-methoxyphenyl)-
- 4-(4-methoxyphenyl)hexan-2-one
- DTXSID50798905
- 652994-11-1
-
- Inchi: 1S/C13H18O2/c1-4-11(9-10(2)14)12-5-7-13(15-3)8-6-12/h5-8,11H,4,9H2,1-3H3
- InChI Key: VPPTXXFJQLZBCF-UHFFFAOYSA-N
- SMILES: O=C(C)CC(C1C=CC(=CC=1)OC)CC
Computed Properties
- Exact Mass: 206.13074
- Monoisotopic Mass: 206.130679813g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 193
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.3
2-Hexanone, 4-(4-methoxyphenyl)- Related Literature
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
652994-11-1 (2-Hexanone, 4-(4-methoxyphenyl)-) Related Products
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